Cas no 1339244-60-8 (2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride
• CAS No: 1339244-60-8
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• CID: 5967714
• PubChem ID: 64197805
• Update Time: 2025-05-26

2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride
• EN300-1144617
• AKOS013517756
• 1339244-60-8

• Inchi： 1S/C11H15ClO3S/c1-8-6-9(2)11(10(3)7-8)15-4-5-16(12,13)14/h6-7H,4-5H2,1-3H3
• InChI Key： QSKCOILDRQGDSB-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride

Introduction to 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride (CAS No. 1339244-60-8)

2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1339244-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a trimethylphenyl group and a sulfonyl chloride moiety, make it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The trimethylphenyl substituent in 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride contributes to its unique electronic and steric properties. This group not only enhances the lipophilicity of the molecule but also influences its reactivity in various chemical transformations. The sulfonyl chloride functionality, on the other hand, is a well-known electrophile that readily participates in nucleophilic substitution reactions, making it an invaluable tool for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacological profiles. The compound 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride has emerged as a promising intermediate in this context. Its ability to undergo facile functionalization has been leveraged in the synthesis of various pharmacophores targeting different disease mechanisms. For instance, researchers have explored its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound, scientists have been able to generate analogs that exhibit potent inhibitory activity against specific kinases. These findings have not only advanced our understanding of kinase inhibition but also provided new leads for drug discovery efforts.

The synthesis of 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride involves several well-established organic reactions. Typically, it is prepared through the sulfonylation of 2-(2,4,6-trimethylphenoxy)ethanol using phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂). These reactions are highly efficient and yield the desired product in good yields under optimized conditions. The purity of the final product is crucial for its application in pharmaceutical synthesis, and thus rigorous purification techniques such as column chromatography are often employed.

The chemical properties of 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride make it an attractive candidate for further derivatization. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides, sulfonates, and carboxylic acids through nucleophilic aromatic substitution or hydrolysis reactions. This flexibility allows chemists to tailor the properties of the resulting compounds to meet specific pharmacological requirements.

Recent advancements in computational chemistry have also contributed to the growing interest in 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride. Molecular modeling studies have revealed insights into its interactions with biological targets at the molecular level. These studies have helped predict the binding affinities and mode of action of derivatives derived from this compound, thereby accelerating the drug discovery process.

In addition to its pharmaceutical applications, 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride has found utility in materials science and agrochemical research. Its ability to participate in cross-coupling reactions makes it a valuable intermediate in the synthesis of complex organic molecules used in these fields. For instance, it has been employed in generating novel polymers with enhanced thermal stability and mechanical strength.

The safety profile of 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride is another important consideration. While sulfonyl chlorides are known for their reactivity and potential irritant properties upon exposure to moisture or air, proper handling procedures can mitigate these risks effectively. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound to minimize any potential hazards.

Future research directions involving 2-(2,4,6-trimethylphenoxy)ethane-1-sulfonyl chloride are likely to focus on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies may further enhance its accessibility and utility as an intermediate. Additionally，exploring its role in developing next-generation therapeutics targeting emerging diseases will be a key area of interest.